N-[2-(1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]thiourea

• IUPAC Name: 1-[2-(1H-indol-3-yl)ethyl]-3-[4-(trifluoromethoxy)phenyl]thiourea
• InChI: InChI=1S/C18H16F3N3OS/c19-18(20,21)25-14-7-5-13(6-8-14)24-17(26)22-10-9-12-11-23-16-4-2-1-3-15(12)16/h1-8,11,23H,9-10H2,(H2,22,24,26)
• InChI Key: ZXDPCUGKCAYSRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=S)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H16F3N3OS
• DSSTOX Substance ID: DTXSID101165131
• Molecular Weight: 379.4 g/mol
• CAS RN: 946386-84-1

Description

“N-[2-(1H-indol-3-yl)ethyl]-N’-[4-(trifluoromethoxy)phenyl]thiourea” is a complex organic compound. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The compound also contains a thiourea group, which is known to have various biological activities.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through reactions involving amines and carboxylic acids.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring, a thiourea group, and a trifluoromethoxyphenyl group. These groups could be confirmed using spectroscopic techniques such as NMR, IR, and mass spectrometry.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the indole ring might undergo electrophilic substitution, and the thiourea group could participate in various reactions due to the presence of the sulfur and nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the indole ring could contribute to its aromaticity and stability.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

• .

Antidiabetic Applications

While not extensively studied for our specific compound, indole derivatives have been explored for their potential in managing diabetes. Their effects on glucose metabolism and insulin sensitivity are of interest.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that leads to various biological effects . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .

Biochemical Pathways

It is known that indole derivatives can influence a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Indole derivatives are known to exhibit various biologically vital properties . For instance, they have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body .

Safety and Hazards

As with any chemical compound, handling “N-[2-(1H-indol-3-yl)ethyl]-N’-[4-(trifluoromethoxy)phenyl]thiourea” would require appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) for information on safety and hazards.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Given the known activities of similar compounds, it could be of interest in the development of new pharmaceuticals.